Cas no 68547-14-8 (Octacosane, 14-methyl-)
Octacosane, 14-methyl- structure
Product Name:Octacosane, 14-methyl-
Octacosane, 14-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Octacosane, 14-methyl-
- 14-methyloctacosane
- FNCKJHBZWXDLBP-UHFFFAOYSA-N
- 68547-14-8
- DTXSID00335723
- LMFA11000276
-
- Inchi： 1S/C29H60/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-29(3)27-25-23-21-19-17-15-13-11-9-7-5-2/h29H,4-28H2,1-3H3
- InChI Key： FNCKJHBZWXDLBP-UHFFFAOYSA-N
- SMILES： C(C)(CCCCCCCCCCCCC)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 408.4698
- Monoisotopic Mass: 408.469501914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 25
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Octacosane, 14-methyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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